Citronellyl hexanoate
Citronellyl hexanoate
Citronellyl hexanoate belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Citronellyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Citronellyl hexanoate has been primarily detected in urine. Within the cell, citronellyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Citronellyl hexanoate has a fine, floral, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
10580-25-3
VCID:
VC20971027
InChI:
InChI=1S/C16H30O2/c1-5-6-7-11-16(17)18-13-12-15(4)10-8-9-14(2)3/h9,15H,5-8,10-13H2,1-4H3
SMILES:
CCCCCC(=O)OCCC(C)CCC=C(C)C
Molecular Formula:
C16H30O2
Molecular Weight:
254.41 g/mol
Citronellyl hexanoate
CAS No.: 10580-25-3
Cat. No.: VC20971027
Molecular Formula: C16H30O2
Molecular Weight: 254.41 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Citronellyl hexanoate belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Citronellyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Citronellyl hexanoate has been primarily detected in urine. Within the cell, citronellyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Citronellyl hexanoate has a fine, floral, and fruity taste. |
|---|---|
| CAS No. | 10580-25-3 |
| Molecular Formula | C16H30O2 |
| Molecular Weight | 254.41 g/mol |
| IUPAC Name | 3,7-dimethyloct-6-enyl hexanoate |
| Standard InChI | InChI=1S/C16H30O2/c1-5-6-7-11-16(17)18-13-12-15(4)10-8-9-14(2)3/h9,15H,5-8,10-13H2,1-4H3 |
| Standard InChI Key | KNYRCCKTQMBSFP-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OCCC(C)CCC=C(C)C |
| Canonical SMILES | CCCCCC(=O)OCCC(C)CCC=C(C)C |
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